Cas no 161836-07-3 (7-bromo-4-chloro-1H,2H,3H-imidazo[4,5-c]pyridin-2-one)

• Product Name: 7-bromo-4-chloro-1H,2H,3H-imidazo[4,5-c]pyridin-2-one
• CAS No: 161836-07-3
• MF: C₆H₃BrClN₃O
• MW: 248.464518785477
• CID: 6112115
• PubChem ID: 5421015
• Update Time: 2024-01-13

7-bromo-4-chloro-1H,2H,3H-imidazo[4,5-c]pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 7-bromo-4-chloro-1H,2H,3H-imidazo[4,5-c]pyridin-2-one
• 7-bromo-4-chloro-1,3-dihydroimidazo[4,5-c]pyridin-2-one
• 2H-Imidazo[4,5-c]pyridin-2-one, 7-bromo-4-chloro-1,3-dihydro-
• AKOS022137896
• 7-bromo-4-chloro-1H-imidazo[4,5-c]pyridin-2(3H)-one
• 161836-07-3

• Inchi： 1S/C6H3BrClN3O/c7-2-1-9-5(8)4-3(2)10-6(12)11-4/h1H,(H2,10,11,12)
• InChI Key： AWEDXVNNALVOFU-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(Br)C2NC(=O)NC1=2

Computed Properties

• Exact Mass: 246.91480g/mol
• Monoisotopic Mass: 246.91480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.934±0.06 g/cm3(Predicted)
• Boiling Point: 215.4±40.0 °C(Predicted)
• pka: 10.31±0.20(Predicted)